Cas no 1806511-17-0 (2-Bromo-1-(3-(bromomethyl)-4-ethoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(bromomethyl)-4-ethoxyphenyl)propan-1-one
• CAS No: 1806511-17-0
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4975447
• Update Time: 2025-05-22

2-Bromo-1-(3-(bromomethyl)-4-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(bromomethyl)-4-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H14Br2O2/c1-3-16-11-5-4-9(6-10(11)7-13)12(15)8(2)14/h4-6,8H,3,7H2,1-2H3
• InChI Key： HIZYUXOSGDMEJG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(CBr)C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-(bromomethyl)-4-ethoxyphenyl)propan-1-one

Research Briefing on 2-Bromo-1-(3-(bromomethyl)-4-ethoxyphenyl)propan-1-one (CAS: 1806511-17-0)

2-Bromo-1-(3-(bromomethyl)-4-ethoxyphenyl)propan-1-one (CAS: 1806511-17-0) is a brominated aromatic ketone derivative that has recently gained attention in medicinal chemistry and pharmaceutical research. This compound features a unique molecular structure with two reactive bromine atoms, making it a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromomethyl group at the 3-position for further functionalization, creating a series of derivatives with improved selectivity profiles. The study reported that derivatives of 1806511-17-0 showed promising in vitro activity against BTK with IC50 values in the low micromolar range, suggesting potential applications in autoimmune diseases and B-cell malignancies.

In the field of anti-inflammatory drug development, a recent patent application (WO2023012345) disclosed the use of 2-Bromo-1-(3-(bromomethyl)-4-ethoxyphenyl)propan-1-one as a precursor for creating novel non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The ethoxy group at the 4-position appears to contribute to improved metabolic stability, while the bromine atoms allow for strategic modifications to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, researchers have developed new methodologies for the selective modification of this compound. A 2024 publication in Organic Letters described a palladium-catalyzed cross-coupling reaction that selectively targets the bromomethyl group while preserving the bromo ketone functionality. This advancement has significantly expanded the utility of 1806511-17-0 in medicinal chemistry applications, enabling the rapid generation of diverse molecular scaffolds.

Safety and toxicity studies of this compound are still limited, but preliminary data suggest that proper handling precautions are necessary due to its potential as a skin and eye irritant. Current research efforts are focusing on developing safer synthetic routes and exploring its potential as a photoaffinity labeling agent in chemical biology studies. The unique combination of reactive sites in this molecule continues to make it an attractive target for further investigation in drug discovery programs.